Cas no 2138420-09-2 (2H-Isoindole-2-carboxylic acid, 4-amino-4,5,6,7-tetrahydro-, 1,1-dimethylethyl ester)

2H-Isoindole-2-carboxylic acid, 4-amino-4,5,6,7-tetrahydro-, 1,1-dimethylethyl ester is a specialized heterocyclic compound featuring an amino-substituted tetrahydroisoindole core protected by a tert-butyl ester group. This structure enhances its stability and solubility, making it a valuable intermediate in organic synthesis, particularly for pharmaceuticals and agrochemicals. The tert-butyl ester group offers selective deprotection under mild conditions, facilitating further functionalization. The amino group provides a reactive site for derivatization, enabling the incorporation of this scaffold into more complex molecules. Its rigid yet flexible framework is advantageous for designing bioactive compounds with tailored properties. Suitable for research applications requiring precise molecular modifications.

2H-Isoindole-2-carboxylic acid, 4-amino-4,5,6,7-tetrahydro-, 1,1-dimethylethyl ester structure

2138420-09-2 structure

Product name:2H-Isoindole-2-carboxylic acid, 4-amino-4,5,6,7-tetrahydro-, 1,1-dimethylethyl ester

CAS No:2138420-09-2

MF:C₁₃H₂₀N₂O₂

MW:236.310103416443

CID:5280077

2H-Isoindole-2-carboxylic acid, 4-amino-4,5,6,7-tetrahydro-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

- 2H-Isoindole-2-carboxylic acid, 4-amino-4,5,6,7-tetrahydro-, 1,1-dimethylethyl ester
- Inchi： 1S/C13H20N2O2/c1-13(2,3)17-12(16)15-7-9-5-4-6-11(14)10(9)8-15/h7-8,11H,4-6,14H2,1-3H3
- InChI Key： PHQMHTAEDFKRFL-UHFFFAOYSA-N
- SMILES： C1=C2C(C(N)CCC2)=CN1C(OC(C)(C)C)=O

2H-Isoindole-2-carboxylic acid, 4-amino-4,5,6,7-tetrahydro-, 1,1-dimethylethyl ester Pricemore >>

Enterprise	No.	Product name	Cas No.	Specification	Price	update time
Enamine	EN300-697700-10.0g	tert-butyl 4-amino-4,5,6,7-tetrahydro-2H-isoindole-2-carboxylate	2138420-09-2	10.0g	$3315.0	2023-03-10
Enamine	EN300-697700-0.1g	tert-butyl 4-amino-4,5,6,7-tetrahydro-2H-isoindole-2-carboxylate	2138420-09-2	0.1g	$678.0	2023-03-10
Enamine	EN300-697700-0.25g	tert-butyl 4-amino-4,5,6,7-tetrahydro-2H-isoindole-2-carboxylate	2138420-09-2	0.25g	$708.0	2023-03-10
Enamine	EN300-697700-2.5g	tert-butyl 4-amino-4,5,6,7-tetrahydro-2H-isoindole-2-carboxylate	2138420-09-2	2.5g	$1509.0	2023-03-10
Enamine	EN300-697700-0.5g	tert-butyl 4-amino-4,5,6,7-tetrahydro-2H-isoindole-2-carboxylate	2138420-09-2	0.5g	$739.0	2023-03-10
Enamine	EN300-697700-5.0g	tert-butyl 4-amino-4,5,6,7-tetrahydro-2H-isoindole-2-carboxylate	2138420-09-2	5.0g	$2235.0	2023-03-10
Enamine	EN300-697700-0.05g	tert-butyl 4-amino-4,5,6,7-tetrahydro-2H-isoindole-2-carboxylate	2138420-09-2	0.05g	$647.0	2023-03-10
Enamine	EN300-697700-1.0g	tert-butyl 4-amino-4,5,6,7-tetrahydro-2H-isoindole-2-carboxylate	2138420-09-2	1g	$0.0	2023-06-07

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Additional information on 2H-Isoindole-2-carboxylic acid, 4-amino-4,5,6,7-tetrahydro-, 1,1-dimethylethyl ester

Comprehensive Overview of 2H-Isoindole-2-carboxylic acid, 4-amino-4,5,6,7-tetrahydro-, 1,1-dimethylethyl ester (CAS No. 2138420-09-2)

The compound 2H-Isoindole-2-carboxylic acid, 4-amino-4,5,6,7-tetrahydro-, 1,1-dimethylethyl ester (CAS No. 2138420-09-2) is a specialized organic molecule with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring an isoindole core and a tert-butyl ester group, makes it a valuable intermediate for synthesizing more complex compounds. Researchers are increasingly interested in this molecule due to its applicability in drug discovery, particularly in the development of small-molecule inhibitors and peptide mimetics.

One of the key features of this compound is its 4-amino-tetrahydroisoindole scaffold, which is known for its bioactivity and versatility in medicinal chemistry. The presence of the 1,1-dimethylethyl ester (tert-butyl ester) group enhances its stability, making it suitable for various synthetic transformations. This attribute aligns with current trends in green chemistry, where researchers prioritize stable and efficient intermediates to reduce waste and improve yields.

In recent years, the demand for high-purity intermediates like CAS No. 2138420-09-2 has surged, driven by advancements in targeted drug delivery and precision medicine. Pharmaceutical companies are exploring its potential in designing protease inhibitors and enzyme modulators, addressing diseases such as cancer and neurodegenerative disorders. This compound’s role in structure-activity relationship (SAR) studies further underscores its importance in modern drug development.

From a synthetic perspective, the 2H-Isoindole-2-carboxylic acid derivative offers flexibility in functionalization, enabling chemists to introduce diverse substituents for tailored applications. Its compatibility with solid-phase peptide synthesis (SPPS) and click chemistry techniques has made it a favorite among researchers working on bioconjugation and drug-antibody conjugates (ADCs). These applications are particularly relevant in the context of personalized therapeutics, a hot topic in biomedical research.

Another area of interest is the compound’s potential in computational chemistry and molecular docking studies. With the rise of AI-driven drug discovery, researchers are leveraging its structural features to predict binding affinities and optimize lead compounds. This aligns with the growing focus on in silico screening to accelerate drug development timelines and reduce costs.

Quality control and analytical characterization of CAS No. 2138420-09-2 are critical for ensuring its suitability in high-stakes applications. Techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to verify purity and confirm structural integrity. These practices resonate with the broader industry emphasis on Good Manufacturing Practices (GMP) and regulatory compliance.

In summary, 2H-Isoindole-2-carboxylic acid, 4-amino-4,5,6,7-tetrahydro-, 1,1-dimethylethyl ester (CAS No. 2138420-09-2) is a multifaceted compound with broad utility in drug discovery and biochemical research. Its relevance to cutting-edge fields like precision medicine, AI-driven chemistry, and sustainable synthesis positions it as a molecule of enduring interest to scientists and industry professionals alike.